Cas no 18494-82-1 (2H-Pyran, tetrahydro-2-[(4-methoxyphenyl)methoxy]-)

• Product Name: 2H-Pyran, tetrahydro-2-[(4-methoxyphenyl)methoxy]-
• CAS No: 18494-82-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1379053
• PubChem ID: 11064015
• Update Time: 2025-04-20

2H-Pyran, tetrahydro-2-[(4-methoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-[(4-methoxyphenyl)methoxy]-
• 2-[(4-methoxyphenyl)methoxy]oxane
• 4-MeOC6H4CH2OTHP
• 4-methoxybenzyl tetrahydropyranyl ether
• DTXSID80453893
• 2-((4-methoxybenzyl)oxy)tetrahydro-2h-pyran
• SCHEMBL8321396
• 18494-82-1

• Inchi： 1S/C13H18O3/c1-14-12-7-5-11(6-8-12)10-16-13-4-2-3-9-15-13/h5-8,13H,2-4,9-10H2,1H3
• InChI Key： MHAGMPHUTYYYAT-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 2.73840